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Introduction

The landscape of epigenetics has been predominantly characterized by the study of 5-
methylcytosine (5mC). However, the discovery of N6-methyldeoxyadenosine (also known as
N6-methyladenine or 6mA) in the DNA of various eukaryotes, from unicellular organisms to
mammals, has unveiled a new layer of gene regulation. Initially recognized as a prevalent
modification in prokaryotes, the existence and functional significance of 6mA in higher
organisms were long debated. With the advent of highly sensitive detection technologies, the
presence of 6mA in eukaryotic genomes is now more widely accepted, although its abundance
Is notably lower than in prokaryotes. This technical guide provides an in-depth overview of the
discovery of 6mA in eukaryotes, focusing on the core methodologies for its detection and
guantification, a summary of its known abundance, and an exploration of its emerging roles in
gene regulation and cellular processes.

Quantitative Analysis of N6-
Dimethyldeoxyadenosine

The quantification of 6mA in eukaryotic genomes has been a significant challenge due to its
low abundance in many species. However, advancements in mass spectrometry have enabled
the sensitive and accurate measurement of this epigenetic mark. The following table
summarizes the reported levels of 6mA across a range of eukaryotic organisms and cell types.
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6mA Level (as

Species/Cell Tissuel/Conditi
. Method % of dA or Reference
Line on
ppm)

Homo sapiens Dpn | digestion +

Jurkat T-cells 2.3 ppm
(Human) LC-MS/MS

Dpn | digestion +
HEK293T cells 1.7 ppm

LC-MS/MS
Glioblastoma LC-MS/MS ~1000 ppm
HepG2 cells UHPLC-QQQ-
(mtDNA) MS/MS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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